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Compound of Interest

Compound Name: Succinic dihydrazide

Cat. No.: B1196282

For Researchers, Scientists, and Drug Development Professionals

Introduction

Succinic dihydrazide, also known as butanedihydrazide or succinyl dihydrazide, is a versatile
chemical compound with the molecular formula C4H10N402. Its symmetrical structure,
featuring a four-carbon backbone flanked by two hydrazide groups, allows it to participate in a
wide array of chemical reactions, making it a valuable building block and functional molecule in
diverse scientific and industrial fields. This technical guide provides a comprehensive review of
the synthesis, properties, and key applications of succinic dihydrazide, with a focus on its
roles in polymer chemistry, agriculture, and pharmaceutical sciences. The information
presented herein is intended to serve as a detailed resource for researchers and professionals
engaged in materials science, drug discovery, and agricultural technology.

Chemical and Physical Properties

Succinic dihydrazide is a white to off-white crystalline powder. It is soluble in water and
possesses a melting point in the range of 168-171 °C.[1][2] The presence of two reactive
hydrazide groups makes it an excellent candidate for crosslinking reactions and as a precursor
for the synthesis of various heterocyclic compounds.
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Property Value Reference
Molecular Formula C4H10N402 [1112]
Molecular Weight 146.15 g/mol [1]

CAS Number 4146-43-4 [1]

Melting Point 168-171 °C [11[2]
Appearance White to off-white powder [1]
Solubility Soluble in water [2]

Synthesis of Succinic Dihydrazide

The most common method for synthesizing succinic dihydrazide is through the hydrazinolysis
of succinic acid or its esters, such as diethyl succinate or dimethyl succinate. This reaction
involves heating the succinic acid derivative with hydrazine hydrate.

Experimental Protocol: Hydrazinolysis of Diethyl
Succinate

Materials:

e Diethyl succinate

e Hydrazine hydrate (80% solution)
e Absolute ethanol

Procedure:

e A mixture of diethyl succinate (1 mole) and an 80% solution of hydrazine hydrate (2 moles) in
absolute ethanol is prepared.

e The mixture is refluxed for 6-8 hours.

 After reflux, the reaction mixture is cooled, and the resulting precipitate of succinic
dihydrazide is collected by filtration.
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e The crude product is then recrystallized from ethanol to yield pure succinic dihydrazide.

Recent studies have also explored the use of ion-exchange resins as catalysts for the liquid-
phase hydrazinolysis of succinic acid, achieving high yields of up to 93%.[3]

~ Reflux in Ethanol Succinic Dihydrazide

Click to download full resolution via product page

Diethyl Succinate

Hydrazine Hydrate

Synthesis of Succinic Dihydrazide via Hydrazinolysis.

Applications
Plant Growth Regulation (Daminozide)

A well-known derivative of succinic acid, N-(dimethylamino)succinamic acid, commonly known
as daminozide, has been widely used as a plant growth regulator.[4][5][6] Its primary function is
to control plant height by inhibiting internodal elongation, leading to more compact and robust
plants.[4]

Daminozide acts as an inhibitor of gibberellin biosynthesis.[1][2][4] Gibberellins are plant
hormones that play a crucial role in stem elongation. Daminozide specifically blocks the 3[3-
hydroxylation of GA20 to the biologically active GA1, a late step in the gibberellin biosynthesis
pathway.[2] This inhibition is believed to be due to the structural similarity of daminozide to 2-
oxoglutarate, a co-substrate for the dioxygenases involved in this conversion.[2]

Inhibition Site

5 }—» F > 3B-hydroxylase
ent-Kaurene ’ GA12 GA20 GA1 (Active Gibberellin) }—V Stem Elongation

Geranylgeranyl diphosphate }—>
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Inhibition of Gibberellin Biosynthesis by Daminozide.

Polymer Crosslinking and Hydrogel Formation

Succinic dihydrazide serves as an effective crosslinking agent for various polymers, including
polysaccharides like chitosan and collagen.[7] This crosslinking ability is attributed to the
reaction of its hydrazide groups with functional groups on the polymer chains, such as carboxyl
or aldehyde groups.

Succinic dihydrazide can be used to crosslink chitosan, a biopolymer with applications in drug
delivery and tissue engineering. The crosslinking process enhances the mechanical properties
and stability of the chitosan matrix.

Materials:

Chitosan

Succinic dihydrazide

1% Acetic acid solution

Deionized water

Procedure:

Prepare a 1% (w/v) solution of chitosan in 1% acetic acid.
o Separately, prepare a solution of succinic dihydrazide in deionized water.

e Add the succinic dihydrazide solution to the chitosan solution under constant stirring. The
concentration of succinic dihydrazide can be varied to control the degree of crosslinking.

o Continue stirring the mixture for a specified period (e.g., 4-6 hours) at room temperature to
allow for the crosslinking reaction to occur.
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e The resulting crosslinked chitosan hydrogel can then be purified by dialysis against
deionized water to remove any unreacted succinic dihydrazide.

~ Crosslinking Reaction s o Crosslinked Chitosan Hydrogel

Succinic Dihydrazide

Chitosan

Click to download full resolution via product page
Crosslinking of Chitosan with Succinic Dihydrazide.

Studies have shown that crosslinking with succinic acid (a related dicarboxylic acid)
significantly improves the mechanical properties of chitosan and collagen scaffolds. While
specific data for succinic dihydrazide is less reported, the trends are expected to be similar.

Crosslinker .
. . Tensile Strength Young's Modulus
Material Concentration (%
(MPa) (MPa)

wiv)
Chitosan 0 (Contral) 0.79
SACCH 0.2% Succinic Acid 291 10.6
Collagen 0 (Control) 0.3
SACC 0.2% Succinic Acid 0.97 20.45

SACCH: Succinic acid cross-linked chitosan; SACC: Succinic acid cross-linked collagen. Data
adapted from studies on succinic acid crosslinking.[7]

Curing Agent for Epoxy Resins

Dihydrazides, including succinic dihydrazide, are utilized as thermal latent curing agents for
epoxy resins.[8][9] The hydrazide groups react with the epoxide rings of the epoxy resin upon
heating, leading to the formation of a crosslinked thermoset polymer with enhanced mechanical
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and thermal properties. The curing temperature is related to the melting point of the
dihydrazide.[9]

The choice of dihydrazide curing agent influences the final properties of the epoxy system.

Dihydrazide Curing Adhesion Strength

Melting Point (°C Elongation (%
Agent < (*C) (kgf cm—3) < (%)
Adipic Dihydrazide
181 28.3
(ADH)
Succinic Dihydrazide
170 50.4
(SDH)
Isophthalic
224 25.7
Dihydrazide (IDH)
VDH (bulky
120 54.3 57.3

heterocyclic)

Data from a study on various dihydrazides as curing agents for epoxy-based sealing materials.

[8]

Pharmaceutical Applications and Synthesis of
Heterocycles

Succinic dihydrazide is a valuable precursor for the synthesis of a variety of heterocyclic
compounds, many of which exhibit interesting biological activities. Its two hydrazide
functionalities allow for the construction of bis-heterocyclic systems.

Succinic dihydrazide can be reacted with 1,3-dicarbonyl compounds or their equivalents to
form bis-pyrazole derivatives. These reactions typically proceed through a condensation
mechanism.

Materials:

e 4-substituted 4-alkoxy-1,1,1-trifluoro-3-alken-2-ones
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e Succinic acid dihydrazide

o Ethanol

o Distilled water

Procedure:

e A solution of the 4-substituted 4-alkoxy-1,1,1-trifluoro-3-alken-2-one (10 mmol), succinic acid

dihydrazide (5 mmol), ethanol (20 mL), and distilled water (1 mL) is prepared.
e The mixture is stirred at 80 °C for 5-10 hours.

o After the reaction, the solvent is partially evaporated under reduced pressure.

e Upon cooling, the product crystallizes and is collected by filtration, washed with cold ethanol,

and dried.

Succinic Dihydrazide

Cyclocondensation
(Ethanol, 80°C)

1,4-bis(5-(trifluoromethyl)-5-hydroxy-4,5-dihydro-1H-pyrazol-1-yl)butane-1,4-dione

‘4-alk0xy-1,1,1-triﬂu0ro-3-alken-2-one (2 equiv.) r'

Click to download full resolution via product page
Synthesis of Bis-pyrazoline Derivatives.

Numerous studies have investigated the anticancer potential of hydrazide-hydrazone
derivatives. While specific data for derivatives of succinic dihydrazide are part of broader

studies, the general findings indicate that the hydrazone moiety is a promising pharmacophore.

The anticancer activity is often dependent on the nature of the substituents attached to the
hydrazone framework.
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Compound Type Cancer Cell Line IC50 (pM)
Benzylidene hydrazine ) )
_ A549 (Lung) Varies based on substituents

benzamides
Quinoline-hydrazide scaffold MDA-MB-231 (Breast) <30% viability reduction
Hydrazide-hydrazone N o

o PC-3 (Prostate) 1.32 - (for a specific derivative)
derivatives
MCF-7 (Breast) 2.99 - (for a specific derivative)
HT-29 (Colon) 1.71 - (for a specific derivative)

The IC50 values are highly dependent on the specific chemical structure of the derivative.[10]
[11]

Safety and Toxicology

Succinic dihydrazide is classified as harmful if swallowed.[12] Appropriate personal protective
equipment, including gloves and eye protection, should be used when handling this chemical.
For detailed safety information, it is recommended to consult the Material Safety Data Sheet
(MSDS).

Conclusion

Succinic dihydrazide is a multifunctional and valuable chemical intermediate with a broad
spectrum of applications. Its utility as a plant growth regulator, a crosslinking agent for polymers
and hydrogels, a curing agent for epoxy resins, and a precursor for biologically active
heterocyclic compounds highlights its significance in various fields of research and
development. This technical guide has provided a comprehensive overview of its properties,
synthesis, and major applications, complete with quantitative data and experimental protocols,
to aid researchers and professionals in leveraging the potential of this versatile molecule.
Further research into novel derivatives and applications of succinic dihydrazide is likely to
unveil even more of its capabilities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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